N-[(2,6-difluorophenyl)methyl]-N-methyl-5-(4-methylpiperazin-1-yl)sulfonylpyridin-2-amine

• IUPAC Name: N-[(2,6-difluorophenyl)methyl]-N-methyl-5-(4-methylpiperazin-1-yl)sulfonylpyridin-2-amine
• InChI: InChI=1S/C18H22F2N4O2S/c1-22-8-10-24(11-9-22)27(25,26)14-6-7-18(21-12-14)23(2)13-15-16(19)4-3-5-17(15)20/h3-7,12H,8-11,13H2,1-2H3
• InChI Key: MEKAGLMMWJVANZ-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)S(=O)(=O)C2=CN=C(C=C2)N(C)CC3=C(C=CC=C3F)F
• Molecular Formula: C18H22F2N4O2S
• Molecular Weight: 396.5 g/mol

Description

N-[(2,6-difluorophenyl)methyl]-N-methyl-5-(4-methylpiperazin-1-yl)sulfonylpyridin-2-amine is a complex organic compound that belongs to the class of sulfonylpyridine derivatives

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[(2,6-difluorophenyl)methyl]-N-methyl-5-(4-methylpiperazin-1-yl)sulfonylpyridin-2-amine typically involves multiple steps. One common method includes the reaction of 2,6-difluorobenzyl chloride with N-methyl-4-methylpiperazine to form an intermediate. This intermediate is then reacted with 5-chlorosulfonyl-2-aminopyridine under controlled conditions to yield the final product. The reaction conditions often require the use of solvents such as dichloromethane and catalysts like triethylamine to facilitate the process.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, purification techniques such as recrystallization and chromatography are employed to ensure the purity of the final product.

Chemical Reactions Analysis

Types of Reactions

N-[(2,6-difluorophenyl)methyl]-N-methyl-5-(4-methylpiperazin-1-yl)sulfonylpyridin-2-amine undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using agents like hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using reducing agents such as sodium borohydride.

Substitution: Nucleophilic substitution reactions are common, where the sulfonyl group can be replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide in an acidic medium.

Reduction: Sodium borohydride in methanol.

Substitution: Nucleophiles like amines or thiols in the presence of a base such as sodium hydroxide.

Major Products

Oxidation: Formation of sulfoxides or sulfones.

Reduction: Formation of the corresponding amine.

Substitution: Formation of various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

N-[(2,6-difluorophenyl)methyl]-N-methyl-5-(4-methylpiperazin-1-yl)sulfonylpyridin-2-amine has several scientific research applications:

Medicinal Chemistry: It is investigated for its potential as a therapeutic agent in treating various diseases.

Biology: Used in studies to understand its interaction with biological targets.

Pharmaceuticals: Explored for its potential use in drug development.

Industry: Utilized in the synthesis of other complex organic compounds.

Mechanism of Action

The mechanism of action of N-[(2,6-difluorophenyl)methyl]-N-methyl-5-(4-methylpiperazin-1-yl)sulfonylpyridin-2-amine involves its interaction with specific molecular targets. It may inhibit certain enzymes or receptors, leading to a therapeutic effect. The exact pathways and targets can vary depending on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

Flumetsulam: N-(2,6-difluorophenyl)-5-methyl[1,2,4]triazolo[1,5-a]pyrimidine-2-sulfonamide.

Indole Derivatives: Compounds containing the indole nucleus with various biological activities.

Uniqueness

N-[(2,6-difluorophenyl)methyl]-N-methyl-5-(4-methylpiperazin-1-yl)sulfonylpyridin-2-amine is unique due to its specific structural features and the presence of both sulfonyl and piperazine groups, which contribute to its distinct chemical and biological properties.